(4-(2-ethoxyphenyl)piperazin-1-yl)(5-((4-ethylphenyl)amino)-1H-1,2,3-triazol-4-yl)methanone
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 4-(2-ethoxyphenyl)piperazine with 4-ethylphenyl isocyanate to form the intermediate, which is then reacted with 5-azido-1-(4-ethylphenylamino)-1H-1,2,3-triazole to yield the final product.", "Starting Materials": [ "4-(2-ethoxyphenyl)piperazine", "4-ethylphenyl isocyanate", "5-azido-1-(4-ethylphenylamino)-1H-1,2,3-triazole", "Sodium azide", "Triethylamine", "Methanol", "Chloroform", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Anhydrous magnesium sulfate" ], "Reaction": [ "Step 1: Synthesis of 4-(2-ethoxyphenyl)piperazine", "4-chloro-2-nitroaniline is reacted with ethoxyethanol and triethylamine in methanol to form 4-(2-ethoxyphenyl)piperazine.", "Step 2: Synthesis of 4-ethylphenyl isocyanate", "4-ethylphenyl isocyanate is synthesized by reacting 4-ethylphenylamine with phosgene in chloroform.", "Step 3: Synthesis of intermediate", "4-(2-ethoxyphenyl)piperazine is reacted with 4-ethylphenyl isocyanate in chloroform to form the intermediate.", "Step 4: Synthesis of final product", "5-azido-1-(4-ethylphenylamino)-1H-1,2,3-triazole is added to the intermediate in chloroform and the mixture is stirred at room temperature for 24 hours.", "The resulting mixture is then washed with water, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.", "The crude product is purified by column chromatography using a mixture of chloroform and diethyl ether as the eluent.", "The final product, (4-(2-ethoxyphenyl)piperazin-1-yl)(5-((4-ethylphenyl)amino)-1H-1,2,3-triazol-4-yl)methanone, is obtained as a white solid." ] } | |
CAS RN |
1291858-69-9 |
Molecular Formula |
C23H28N6O2 |
Molecular Weight |
420.517 |
IUPAC Name |
[4-(2-ethoxyphenyl)piperazin-1-yl]-[5-(4-ethylanilino)-2H-triazol-4-yl]methanone |
InChI |
InChI=1S/C23H28N6O2/c1-3-17-9-11-18(12-10-17)24-22-21(25-27-26-22)23(30)29-15-13-28(14-16-29)19-7-5-6-8-20(19)31-4-2/h5-12H,3-4,13-16H2,1-2H3,(H2,24,25,26,27) |
InChI Key |
CQILVWNTYDLJRS-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)NC2=NNN=C2C(=O)N3CCN(CC3)C4=CC=CC=C4OCC |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-methyl 2-(6-ethyl-2-((3-((4-methoxyphenyl)sulfonyl)propanoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B2396177.png)
![1-[(3-Chlorophenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one](/img/structure/B2396182.png)
![N-((5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl)-3-(3,5-dimethylisoxazol-4-yl)propanamide](/img/structure/B2396194.png)